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Compound of Interest

Compound Name: Aminocarb

Cat. No.: B1665979 Get Quote

For immediate release

This technical guide provides a comprehensive overview of the solubility of aminocarb in water

and various organic solvents. Designed for researchers, scientists, and professionals in drug

development, this document compiles available quantitative and qualitative data, outlines

experimental methodologies for solubility determination, and visualizes key related pathways.

Core Data: Aminocarb Solubility
Aminocarb, a carbamate insecticide, exhibits distinct solubility characteristics that are crucial

for its formulation, application, and environmental fate. A solid understanding of its solubility is

paramount for developing effective delivery systems and for toxicological and environmental

impact assessments.

Quantitative and Qualitative Solubility Data
The solubility of aminocarb has been documented in various aqueous and organic media.

While precise quantitative data for a wide range of organic solvents is not extensively available

in public literature, its general solubility profile has been characterized. The following table

summarizes the available data.
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Solvent Solvent Type Solubility
Temperature
(°C)

Source(s)

Water Aqueous 915 mg/L 20 [1]

Water Aqueous
0.09 g/100mL

(very poor)
20 [1][2]

Polar Organic

Solvents
Organic Soluble Not Specified [1][3][4][5]

Aromatic

Solvents
Organic

Moderately

Soluble
Not Specified [1][3][4][5]

Acetonitrile Organic Stable in solution Not Specified [6]

Benzene Organic Stable in solution Not Specified [6]

95% Ethanol Organic Stable in solution Not Specified [6]

n-Hexane Organic Stable in solution Not Specified [6]

Toluene Organic Stable in solution Not Specified [6]

Acetone Organic

Partially

decomposed

over several

days in dilute

solution

Not Specified [6]

Carbon

Tetrachloride
Organic

Partially

decomposed

over several

days in dilute

solution

Not Specified [6]

Chloroform Organic

Partially

decomposed

over several

days in dilute

solution

Not Specified [6]
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Methylene

Chloride
Organic

Partially

decomposed

over several

days in dilute

solution

Not Specified [6]

Experimental Protocols for Solubility Determination
While specific, detailed experimental protocols for determining the solubility of aminocarb are

not readily available in the cited literature, a generalized methodology based on standard

laboratory practices can be employed. The following outlines a typical workflow for determining

the solubility of a compound like aminocarb.

Generalized Shake-Flask Method for Solubility
Determination
This method is widely accepted for determining the equilibrium solubility of a compound in a

specific solvent.

1. Materials and Equipment:

Aminocarb (analytical standard)

Solvent of interest (e.g., water, ethanol, acetone)

Glass vials with screw caps

Orbital shaker or magnetic stirrer

Constant temperature bath or incubator

Syringe filters (e.g., 0.22 µm PTFE)

Analytical balance

Volumetric flasks and pipettes
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High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or a UV-Vis spectrophotometer

2. Procedure:

Preparation of Supersaturated Solution: Add an excess amount of aminocarb to a glass vial

containing a known volume of the solvent. The amount of aminocarb should be more than

what is expected to dissolve to ensure that a saturated solution is formed.

Equilibration: Tightly cap the vials and place them in a constant temperature bath on an

orbital shaker or with a magnetic stirrer. Allow the mixture to equilibrate for a set period (e.g.,

24-48 hours) to ensure that the dissolution equilibrium is reached. The temperature should

be precisely controlled and monitored.

Phase Separation: After equilibration, allow the vials to stand undisturbed at the same

temperature to let the undissolved solid settle.

Sample Withdrawal and Filtration: Carefully withdraw an aliquot of the supernatant using a

syringe. Immediately filter the aliquot through a syringe filter to remove any undissolved

particles. This step is critical to prevent overestimation of the solubility.

Dilution: Dilute the filtered saturated solution with the same solvent to a concentration that

falls within the linear range of the analytical method.

Quantification: Analyze the diluted solution using a validated analytical method, such as

HPLC-UV or UV-Vis spectrophotometry, to determine the concentration of aminocarb.

Calculation: Calculate the solubility of aminocarb in the solvent based on the measured

concentration and the dilution factor. The results are typically expressed in mg/L, g/100mL,

or mol/L.

8. Validation:

Time to Equilibrium: To ensure that equilibrium has been reached, samples should be taken

at different time points (e.g., 24, 48, and 72 hours) until the measured concentration remains

constant.
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Solid Phase Analysis: It is good practice to analyze the solid residue after the experiment

(e.g., by DSC or X-ray diffraction) to check for any changes in the crystalline form of the

compound.

Visualizations: Signaling Pathways and
Experimental Workflows
To further elucidate the context of aminocarb's application and analysis, the following

diagrams, generated using Graphviz, illustrate its mechanism of action and a typical

experimental workflow.

Experimental Workflow for Solubility Determination

Preparation Equilibration Sampling & Analysis Result

Add excess Aminocarb
to solvent Seal vial Agitate at constant

temperature (24-48h) Allow solid to settle Withdraw and filter
supernatant Dilute sample Quantify concentration

(e.g., HPLC) Calculate solubility

Click to download full resolution via product page

Caption: A generalized workflow for determining the solubility of aminocarb.
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Mechanism of Action: Acetylcholinesterase Inhibition by Aminocarb
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Continued Nerve Impulse
activates

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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